Cas no 2138312-92-0 (3-(2-Amino-5-chlorophenyl)prop-2-ynoic acid)

• Product Name: 3-(2-Amino-5-chlorophenyl)prop-2-ynoic acid
• CAS No: 2138312-92-0
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 5793500
• PubChem ID: 165451846
• Update Time: 2025-06-07

3-(2-Amino-5-chlorophenyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2138312-92-0
• 3-(2-amino-5-chlorophenyl)prop-2-ynoic acid
• EN300-743559
• 3-(2-Amino-5-chlorophenyl)prop-2-ynoic acid

• Inchi： 1S/C9H6ClNO2/c10-7-2-3-8(11)6(5-7)1-4-9(12)13/h2-3,5H,11H2,(H,12,13)
• InChI Key： ZYFZHQVNYVGOFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#CC(=O)O)C=1)N

Computed Properties

• Exact Mass: 195.0087061g/mol
• Monoisotopic Mass: 195.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(2-Amino-5-chlorophenyl)prop-2-ynoic acid

3-(2-Amino-5-chlorophenyl)prop-2-ynoic Acid (CAS No. 2138312-92-0): A Comprehensive Overview

3-(2-Amino-5-chlorophenyl)prop-2-ynoic acid (CAS No. 2138312-92-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-(2-Amino-5-chlorophenyl)prop-2-ynoic acid.

Chemical Structure and Properties

3-(2-Amino-5-chlorophenyl)prop-2-ynoic acid is a substituted propargylic acid with the molecular formula C₉H₇ClNO₂. The presence of a propargylic group (C≡C-COOH) and an amino-substituted chlorophenyl ring imparts distinct chemical properties to this compound. The propargylic group is known for its reactivity in various organic reactions, making it a valuable building block in synthetic chemistry. The amino and chloro substituents on the phenyl ring contribute to the compound's polarity and electronic properties, influencing its solubility and reactivity.

The physical properties of 3-(2-Amino-5-chlorophenyl)prop-2-ynoic acid include a melting point of approximately 145°C and a molecular weight of 194.61 g/mol. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol, but has limited solubility in water. These properties make it suitable for use in various chemical and biological assays.

Synthesis Methods

The synthesis of 3-(2-Amino-5-chlorophenyl)prop-2-ynoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-amino-5-chlorobenzaldehyde with propargyl alcohol followed by oxidation to form the carboxylic acid. This approach is efficient and yields high purity products. Another method involves the coupling of 2-amino-5-chlorobenzaldehyde with propargyl bromide in the presence of a base, followed by hydrolysis to obtain the desired product.

A more recent and environmentally friendly approach involves the use of transition-metal-catalyzed reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which has gained popularity due to its mild reaction conditions and high atom economy. This method not only simplifies the synthetic process but also reduces waste generation.

Biological Activities

3-(2-Amino-5-chlorophenyl)prop-2-ynoic acid has been studied for its potential biological activities, particularly in the context of medicinal chemistry. One of its notable applications is as a scaffold for the development of inhibitors targeting specific enzymes or receptors involved in various diseases. For instance, recent research has shown that derivatives of this compound exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

In addition to kinase inhibition, 3-(2-Amino-5-chlorophenyl)prop-2-ynoic acid has been explored for its anti-inflammatory properties. Studies have demonstrated that certain derivatives can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Applications and Research Advancements

The potential clinical applications of 3-(2-Amino-5-chlorophenyl)prop-2-ynoic acid are being actively investigated in preclinical studies. One area of focus is its use as a lead compound for developing novel anticancer drugs. Preclinical studies have shown that certain derivatives exhibit selective cytotoxicity against various cancer cell lines while sparing normal cells. This selective toxicity is attributed to the unique structural features of the compound, which allow it to interact specifically with target proteins involved in cancer cell proliferation.

Beyond cancer therapy, there is growing interest in exploring the neuroprotective properties of 3-(2-Amino-5-chlorophenyl)prop-2-ynoic acid. Recent research has indicated that certain derivatives can protect neurons from oxidative stress-induced damage, making them potential candidates for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Conclusion

In conclusion, 3-(2-Amino-5-chlorophenyl)prop-2-ynoic acid (CAS No. 2138312-92-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for future advancements in drug discovery and development.